5-({4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxyphenyl}methylene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[[4-[(6-chloropyridin-3-yl)methoxy]-3-methoxyphenyl]methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C20H18ClN3O5/c1-23-18(25)14(19(26)24(2)20(23)27)8-12-4-6-15(16(9-12)28-3)29-11-13-5-7-17(21)22-10-13/h4-10H,11H2,1-3H3
• InChI Key: HPFFZMHVVBCDRN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CN=C(C=C3)Cl)OC)C(=O)N(C1=O)C
• Molecular Formula: C20H18ClN3O5
• Molecular Weight: 415.8 g/mol
• CAS No.: 861207-63-8

Description

5-({4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxyphenyl}methylene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione is a useful research compound. Its molecular formula is C20H18ClN3O5 and its molecular weight is 415.83. The purity is usually 95%.
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Q & A

Q. How to design experiments for mechanistic studies of its degradation pathways?

• Methodology : Accelerated stability testing (e.g., high-temperature or UV exposure) identifies degradation products. LC-MS/MS and isotopic labeling trace bond cleavage patterns. Transition state modeling pinpoints susceptible moieties .

Methodological Considerations

• Statistical Design : Use fractional factorial designs to screen multiple variables efficiently, followed by central composite designs for optimization .
• Cross-Disciplinary Integration : Combine synthetic chemistry with computational tools (e.g., DFT, MD) and advanced analytics (e.g., cryo-EM for macromolecular interactions) .
• Data Reproducibility : Standardize protocols for biological assays (e.g., ATP concentration in kinase assays) and document solvent batch variability .